Cas no 1804883-60-0 (Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1804883-60-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4861025
• Update Time: 2025-05-24

Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-9(15)5-4(8(12)13)3-14-7(10)6(5)11/h3,8H,2H2,1H3
• InChI Key： ORALMKLNCQZDOK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OCC)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804883-60-0): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804883-60-0) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents, along with the fluoropyridine core, makes it an invaluable building block for drug discovery and development.

The< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate molecule exhibits a distinct chemical profile that facilitates diverse synthetic transformations. The bromo group at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Additionally, the difluoromethyl moiety enhances the metabolic stability and lipophilicity of resulting compounds, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their prevalence in pharmacologically active agents. The< strong>5-(difluoromethyl) substituent in Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate contributes to its appeal by improving binding affinity and resistance to enzymatic degradation. This has made it a preferred choice for medicinal chemists seeking to develop novel therapeutics targeting a wide range of diseases.

One of the most compelling applications of Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and their dysregulation is implicated in various cancers and inflammatory diseases. Researchers have leveraged the compound's structural framework to design potent inhibitors with improved selectivity and efficacy. For instance, recent studies have demonstrated its utility in generating inhibitors targeting Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways.

The< strong>3-fluoropyridine core of Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate also plays a pivotal role in its pharmaceutical applications. Fluorinated pyridines are known to enhance drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles. This has led to their incorporation into a myriad of approved drugs, including antiviral and anticancer agents. The compound's versatility allows for modifications at multiple positions, enabling the fine-tuning of these properties to meet specific therapeutic requirements.

Advances in computational chemistry have further accelerated the use of Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate in drug discovery. Molecular modeling studies have revealed that subtle changes in its structure can significantly impact its binding interactions with biological targets. This has enabled researchers to predict and optimize lead compounds more efficiently, reducing the time and cost associated with traditional trial-and-error approaches.

The< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate intermediate has also found applications beyond kinase inhibition. It serves as a precursor for developing antimicrobial agents, where the fluorinated pyridine scaffold contributes to enhanced antibacterial activity. Additionally, its incorporation into antiviral drugs has shown promise in targeting viral proteases and polymerases, which are essential for viral replication.

In conclusion, Ethyl 2-bromo-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1804883-60-0) is a cornerstone compound in modern pharmaceutical research. Its unique structural attributes and reactivity make it an indispensable tool for synthesizing a diverse array of bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, the demand for this intermediate is expected to grow, solidifying its role as a critical component in drug development pipelines.